Cas no 78119-07-0 (1-[3-(Trifluoromethyl)phenyl]-1H-pyrazol-5-amine)

• Product Name: 1-[3-(Trifluoromethyl)phenyl]-1H-pyrazol-5-amine
• CAS No: 78119-07-0
• MF: C₁₀H₈F₃N₃
• MW: 227.185832023621
• CID: 3029925
• Update Time: 2025-10-29

1-[3-(Trifluoromethyl)phenyl]-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-[3-(Trifluoromethyl)phenyl]-1H-pyrazol-5-amine
• 2-(3-Trifluoromethylphenyl)-2H-pyrazol-3-ylamine

• Inchi： 1S/C10H8F3N3/c11-10(12,13)7-2-1-3-8(6-7)16-9(14)4-5-15-16/h1-6H,14H2
• InChI Key： BWFGNKXQAXLSSM-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(C(F)(F)F)=C2)C(N)=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-[3-(Trifluoromethyl)phenyl]-1H-pyrazol-5-amine

Professional Introduction to Compound with CAS No. 78119-07-0 and Product Name: 1-[3-(Trifluoromethyl)phenyl]-1H-pyrazol-5-amine

The compound with the CAS number 78119-07-0 and the product name 1-[3-(Trifluoromethyl)phenyl]-1H-pyrazol-5-amine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a pyrazole core substituted with a trifluoromethyl group and an amine functional group, has garnered considerable attention due to its unique structural properties and promising biological activities. The pyrazole scaffold is well-documented for its role in medicinal chemistry, particularly as a key component in the development of drugs targeting various therapeutic areas.

Recent research has highlighted the importance of fluorinated aromatic compounds in drug design. The introduction of a trifluoromethyl group into organic molecules often enhances their metabolic stability, lipophilicity, and binding affinity to biological targets. In the case of 1-[3-(Trifluoromethyl)phenyl]-1H-pyrazol-5-amine, the trifluoromethyl substituent on the phenyl ring contributes to its pharmacokinetic profile, making it an attractive candidate for further exploration in drug development.

The amine functionality at the 5-position of the pyrazole ring provides a site for further chemical modification, enabling the synthesis of derivatives with tailored biological activities. This flexibility has been exploited in several studies aimed at identifying novel pharmacophores for therapeutic intervention. For instance, modifications of this core structure have led to compounds with potential applications in anti-inflammatory, anti-cancer, and antimicrobial therapies.

One of the most compelling aspects of this compound is its potential as a scaffold for kinase inhibitors. Pyrazole derivatives have been extensively studied for their ability to interact with protein kinases, which are critical enzymes involved in numerous cellular processes. The presence of both the pyrazole ring and the trifluoromethyl group enhances the compound's ability to bind tightly to kinase active sites, making it a promising lead for developing targeted therapies.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 1-[3-(Trifluoromethyl)phenyl]-1H-pyrazol-5-amine. Molecular docking studies have been instrumental in predicting how this molecule might interact with various biological targets. These studies suggest that it could exhibit inhibitory activity against several kinases, including those implicated in cancer and inflammatory diseases. The high-throughput screening of virtual libraries has allowed researchers to rapidly identify promising candidates for experimental validation.

In vitro studies have begun to elucidate the mechanism of action of this compound. Initial results indicate that it may exert its effects by modulating kinase activity, thereby disrupting signaling pathways that are dysregulated in disease states. The amine group at the 5-position appears to play a crucial role in this interaction, providing a hydrogen bond network that stabilizes binding to the target protein.

The synthesis of 1-[3-(Trifluoromethyl)phenyl]-1H-pyrazol-5-amine involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The introduction of the trifluoromethyl group is particularly challenging due to its high reactivity and sensitivity to various conditions. However, recent methodological advances have made it possible to incorporate this moiety into complex molecular frameworks with high precision.

The pharmaceutical industry has taken notice of compounds like 1-[3-(Trifluoromethyl)phenyl]-1H-pyrazol-5-amine due to their potential therapeutic value. Several companies are now engaged in optimizing this structure through medicinal chemistry approaches aimed at improving efficacy and reducing side effects. The combination of computational modeling and experimental validation is proving to be a powerful strategy for accelerating drug discovery.

Future research directions include exploring additional modifications to the pyrazole core and investigating its potential in preclinical models. By understanding how this compound interacts with biological systems at a molecular level, scientists can design more effective drugs that address unmet medical needs. The versatility of 1-[3-(Trifluoromethyl)phenyl]-1H-pyrazol-5-amine as a scaffold suggests that it will continue to be a valuable tool in pharmaceutical research for years to come.